Cas no 2229222-06-2 (3-(2,3-difluorophenyl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(2,3-difluorophenyl)-3,3-difluoropropan-1-amine
• CAS No: 2229222-06-2
• MF: C₉H₉F₄N
• MW: 207.168076276779
• CID: 5963747
• PubChem ID: 165967269
• Update Time: 2025-10-18

3-(2,3-difluorophenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-difluorophenyl)-3,3-difluoropropan-1-amine
• EN300-1963172
• 2229222-06-2

• Inchi： 1S/C9H9F4N/c10-7-3-1-2-6(8(7)11)9(12,13)4-5-14/h1-3H,4-5,14H2
• InChI Key： QLBJTTDCALRIPD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1F)F)(CCN)F

Computed Properties

• Exact Mass: 207.06711194g/mol
• Monoisotopic Mass: 207.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,3-difluorophenyl)-3,3-difluoropropan-1-amine

Comprehensive Overview of 3-(2,3-Difluorophenyl)-3,3-Difluoropropan-1-Amine (CAS No. 2229222-06-2)

3-(2,3-Difluorophenyl)-3,3-difluoropropan-1-amine is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenyl and difluoropropanamine moieties, make it a valuable intermediate for designing bioactive molecules. The compound's CAS number, 2229222-06-2, is often searched by researchers seeking high-purity reagents for drug discovery or material science applications.

Recent trends in the chemical industry highlight a growing demand for fluorinated compounds due to their enhanced metabolic stability and bioavailability. 3-(2,3-Difluorophenyl)-3,3-difluoropropan-1-amine aligns with this trend, as evidenced by its increasing mentions in patents related to CNS-targeting therapeutics. Users frequently search for "fluorinated amine synthesis" or "difluorophenyl derivatives applications," reflecting interest in this compound's synthetic utility.

The compound's structure-activity relationship (SAR) has drawn attention in medicinal chemistry circles. Its dual fluorine substitution pattern may influence binding affinity to biological targets, a topic often queried as "fluorine effects in drug design." Researchers also explore its potential as a building block for PET radiotracers, given fluorine-18's importance in medical imaging.

From a synthetic chemistry perspective, 3-(2,3-difluorophenyl)-3,3-difluoropropan-1-amine presents interesting challenges in selective fluorination and amine protection strategies. Laboratory discussions frequently center on optimizing its preparation while minimizing defluorination side reactions—a common search term among process chemists.

Environmental considerations surrounding fluorinated compounds have also impacted research directions. The compound's persistence and biodegradability profile are increasingly relevant, with queries like "eco-friendly fluorochemicals" gaining traction. This aligns with the industry's shift toward sustainable fluorine chemistry.

Analytical characterization of CAS 2229222-06-2 typically involves advanced techniques such as 19F NMR spectroscopy and LC-MS, reflecting the compound's complexity. These methods address common researcher questions about "fluorine NMR chemical shifts" and "mass spectrometry of fluorinated amines."

The pharmaceutical industry shows particular interest in this compound's potential as a precursor for kinase inhibitors or GPCR modulators. Patent literature reveals structural analogs appearing in candidates for neurological disorders, answering frequent queries about "fluorinated CNS drug candidates."

Material science applications are another emerging area for 3-(2,3-difluorophenyl)-3,3-difluoropropan-1-amine. Its incorporation into fluorinated polymers could enhance material properties, addressing search trends like "high-performance fluoropolymers" and "specialty fluorochemicals."

Safety data for this compound remains a key concern for industrial users. While not classified as hazardous, proper handling of fluorinated building blocks is frequently searched, with terms like "fluorochemical storage guidelines" showing consistent search volume.

The global market for fine fluorochemicals continues to expand, with 2229222-06-2 positioned as a niche but important player. Supply chain queries about "difluorophenylamine suppliers" and "custom fluorination services" reflect its commercial relevance.

Future research directions may explore the compound's utility in asymmetric synthesis or as a template for fluorinated pharmacophores. These concepts align with trending academic searches for "stereoselective fluorine introduction" and "bioisosteric fluorine replacement."

In summary, 3-(2,3-difluorophenyl)-3,3-difluoropropan-1-amine represents a versatile fluorinated intermediate with growing importance across multiple scientific disciplines. Its unique chemical properties and broad applicability ensure continued interest from both academic and industrial researchers worldwide.